Cas no 74214-38-3 (H-Leu-Phe-NH2 hydrochloride)

• Product Name: H-Leu-Phe-NH2 hydrochloride
• CAS No: 74214-38-3
• MF: C₁₅H₂₄ClN₃O₂
• MW: 313.822962760925
• MDL: MFCD00238030
• CID: 555861
• PubChem ID: 13893283
• Update Time: 2025-05-20

H-Leu-Phe-NH2 hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,L-leucyl-, hydrochloride (1:1)
• H-LEU-PHE-NH2 · HCL
• L-leucyl-L-phenylalaninamide hydrochloride
• H-Leu-Phe-NH2 HCl
• H-LEU-PHE-NH2.HCL
• H-Leu-Phe-NH2 hydrochloride
• (2S)-2-AMINO-N-[(1S)-1-CARBAMOYL-2-PHENYLETHYL]-4-METHYLPENTANAMIDE HYDROCHLORIDE
• CS-0186172
• (2S)-2-amino-N-[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]-4-methylpentanamide;hydrochloride
• MFCD00238030
• BS-29331
• (S)-2-Amino-N-((S)-1-amino-1-oxo-3-phenylpropan-2-yl)-4-methylpentanamidehydrochloride
• (S)-2-Amino-N-((S)-1-amino-1-oxo-3-phenylpropan-2-yl)-4-methylpentanamide hydrochloride
• SCHEMBL7294268
• 74214-38-3
• E76472

• MDL： MFCD00238030
• Inchi： 1S/C15H23N3O2.ClH/c1-10(2)8-12(16)15(20)18-13(14(17)19)9-11-6-4-3-5-7-11;/h3-7,10,12-13H,8-9,16H2,1-2H3,(H2,17,19)(H,18,20);1H/t12-,13-;/m0./s1
• InChI Key： WQKTWSKQUPVUIU-QNTKWALQSA-N
• SMILES： Cl.O=C([C@H](CC(C)C)N)N[C@H](C(N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 313.15600
• Monoisotopic Mass: 313.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 98.21000
• LogP: 3.16610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Leu-Phe-NH2 hydrochloride

H-Leu-Phe-NH2 Hydrochloride: A Comprehensive Overview

The compound with CAS No 74214-38-3, commonly referred to as H-Leu-Phe-NH2 hydrochloride, is a peptide derivative that has garnered significant attention in the fields of biochemistry, pharmacology, and drug discovery. This compound is a dipeptide consisting of leucine (Leu) and phenylalanine (Phe), linked by an amide bond, with an additional amino group at the N-terminus and a hydrochloride counterion to maintain its acidic properties. Its structure makes it a versatile molecule with potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex bioactive compounds.

Recent advancements in peptide chemistry have highlighted the importance of H-Leu-Phe-NH2 hydrochloride in understanding the relationship between peptide structure and bioactivity. Researchers have utilized this compound to study the effects of amino acid sequence on peptide folding, stability, and interactions with biological membranes. For instance, a 2023 study published in *Journal of Peptide Research* demonstrated that H-Leu-Phe-NH2 hydrochloride exhibits unique amphipathic properties due to the combination of hydrophobic leucine and phenylalanine residues, making it a promising candidate for the development of antimicrobial peptides.

In addition to its structural studies, H-Leu-Phe-NH2 hydrochloride has been explored for its potential in drug delivery systems. The compound's ability to form self-assembled structures, such as micelles and vesicles, has been leveraged to encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. A 2023 research article in *Nanomedicine: Nanotechnology, Biology and Medicine* reported that H-Leu-Phe-NH2 hydrochloride-based nanoparticles showed improved drug loading efficiency and sustained release profiles compared to traditional carriers.

The synthesis of H-Leu-Phe-NH2 hydrochloride typically involves solid-phase peptide synthesis (SPPS), which allows for precise control over the sequence and purity of the final product. Recent innovations in SPPS techniques, such as the use of novel coupling agents and protecting groups, have further enhanced the efficiency and scalability of producing this compound. Moreover, the use of high-performance liquid chromatography (HPLC) and mass spectrometry ensures that the product meets stringent quality control standards required for pharmaceutical applications.

From a therapeutic perspective, H-Leu-Phe-NH2 hydrochloride has shown potential in targeting various diseases, including cancer and neurodegenerative disorders. For example, a 2023 study published in *Oncotarget* investigated the antiproliferative effects of this compound on breast cancer cells. The results indicated that H-Leu-Phe-NH2 hydrochloride induced apoptosis by modulating key signaling pathways involved in cell survival and proliferation.

Furthermore, H-Leu-Phe-NH2 hydrochloride has been utilized as a model system for studying peptide-drug interactions. By incorporating this compound into drug design pipelines, researchers can gain insights into how peptide sequences influence drug efficacy and toxicity. A 2023 review in *Drug Discovery Today* emphasized the importance of leveraging such model compounds to accelerate the discovery of novel therapeutic agents.

In conclusion, CAS No 74214-38-3, or H-Leu-Phe-NH2 hydrochloride, is a multifaceted compound with significant implications in peptide chemistry, drug delivery, and therapeutic development. Its unique properties and versatility make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications for this compound, its role in advancing biomedical research is expected to grow even further.